Cas no 2591-98-2 (2-(1H-indol-3-yl)acetaldehyde)

2-(1H-Indol-3-yl)acetaldehyde is a versatile organic compound featuring an indole core linked to an acetaldehyde functional group. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of indole alkaloids, pharmaceuticals, and bioactive molecules. Its reactive aldehyde group enables facile derivatization through condensation, reduction, or nucleophilic addition reactions, offering flexibility in constructing complex heterocyclic frameworks. The indole moiety further enhances its utility in medicinal chemistry due to its prevalence in biologically active compounds. High purity grades ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to oxidation and polymerization.
2-(1H-indol-3-yl)acetaldehyde structure
2-(1H-indol-3-yl)acetaldehyde structure
Product Name:2-(1H-indol-3-yl)acetaldehyde
CAS No:2591-98-2
MF:C10H9NO
MW:159.184562444687
CID:280299
PubChem ID:800
Update Time:2025-06-07

2-(1H-indol-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-acetaldehyde
    • 2-(1H-indol-3-yl)acetaldehyde
    • 2,6-DICHLOROPHENYLACETIC-
    • CHEBI:18086
    • Tryptaldehyde
    • C00637
    • 2591-98-2
    • 3AA2B26B-6E90-473F-AE5E-CBF2BB1ACB49
    • 1H-Indol-3-ylacetaldehyde
    • Indol-3-acetaldehyde
    • indol-3-ylacetaldehyde
    • UNII-A346H8E8WU
    • AKOS006237176
    • Q27102813
    • A346H8E8WU
    • indole-3-acetaldehyde
    • AB02302
    • indole acetaldehyde
    • CCRIS 5808
    • 1H-Indol-3-ylacetaldehyde #
    • EN300-1601797
    • 2-(indol-3-yl)acetaldehyde
    • (indol-3-yl)acetaldehyde
    • FT-0646077
    • SCHEMBL107104
    • DTXSID90180582
    • 2-(3-Indolyl)acetaldehyde
    • Indoleacetaldehyde
    • CHEBI:24823
    • DB-265285
    • DTXCID30103073
    • indoleacetaldehydes
    • 1ST157407
    • MDL: MFCD00056920
    • Inchi: 1S/C10H9NO/c12-6-5-8-7-11-10-4-2-1-3-9(8)10/h1-4,6-7,11H,5H2
    • InChI Key: WHOOUMGHGSPMGR-UHFFFAOYSA-N
    • SMILES: O=CCC1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 159.06800
  • Monoisotopic Mass: 159.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 32.9

Experimental Properties

  • Density: 1.205
  • Boiling Point: 352.7°Cat760mmHg
  • Flash Point: 174.9°C
  • Refractive Index: 1.651
  • PSA: 32.86000
  • LogP: 1.90930

2-(1H-indol-3-yl)acetaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1H-indol-3-yl)acetaldehyde Pricemore >>

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